molecular formula C20H26N2O B8656291 4-Hydroxy-4'-octylazobenzene

4-Hydroxy-4'-octylazobenzene

Cat. No.: B8656291
M. Wt: 310.4 g/mol
InChI Key: KWYKRCFXFADWBK-UHFFFAOYSA-N
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Description

4-Hydroxy-4'-octylazobenzene is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H26N2O

Molecular Weight

310.4 g/mol

IUPAC Name

4-[(4-octylphenyl)diazenyl]phenol

InChI

InChI=1S/C20H26N2O/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)21-22-19-13-15-20(23)16-14-19/h9-16,23H,2-8H2,1H3

InChI Key

KWYKRCFXFADWBK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

35 g (0.17M) of 4-octylaniline was cooled to 0° C. or below, 85 g of10% aqueous hydrochloric acid solution was added, and then a solution of 12.0 g of sodium nitrite in 68 ml of water was added. During the addition,the mixture was cooled so as not to exceed 0° C. After the addition,the mixture was allowed to react for 30 minutes, transferred into a dropping funnel and added dropwise into 170 g of an 8% NaOH aqueous solution containing 16 g of phenol held at 5° C. or below. After the addition, the mixture was stirred for 1 hour, and then 10% hydrochloric acid aqueous solution was added thereto until a pH of 5-6 to precipitate the reaction product. The precipitate was separated by filtration, washed with water, overnight under reduced pressure. After thedrying, the product was washed with 500 ml of petroleum ether and further dried under reduced pressure to obtain 30.8 g (0.10M) of 4-hydroxy-4'-octylazobenzene. The yield was 59%.
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